3-(benzenesulfonyl)-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]propanamide
• InChI: InChI=1S/C23H21N3O3S/c1-17-8-7-14-26-16-21(25-23(17)26)19-11-5-6-12-20(19)24-22(27)13-15-30(28,29)18-9-3-2-4-10-18/h2-12,14,16H,13,15H2,1H3,(H,24,27)
• InChI Key: RPXBJGNCDRBTQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC=CC=C3NC(=O)CCS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol
• CAS No.: 1788561-89-6

Description

3-(benzenesulfonyl)-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)propanamide is a useful research compound. Its molecular formula is C23H21N3O3S and its molecular weight is 419.5. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications of N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-3-(phenylsulfonyl)propanamide

Synthesis and Building Blocks in Organic Chemistry

This compound has been utilized in the field of organic chemistry, particularly in the synthesis of novel heterocyclic compounds. Darweesh et al. (2016) demonstrated its use in the synthesis of novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, highlighting its utility as a versatile building block for constructing novel heterocycles pendent to benzothiazole and benzimidazole ring systems (Darweesh et al., 2016). Furthermore, the compound's role in the synthesis of various heterocyclic derivatives, such as pyrazolo[1,5-a]pyrimidine, triazolo[1,5-a]pyrimidine, and pyrimido[1,2-a]benzimidazole ring systems, has been noted, with applications in studying structure-activity relationships and potential analgesic/anti-inflammatory effects (Shaaban et al., 2008).

Antimicrobial and Cytotoxic Activities

The compound has shown promise in the field of medicinal chemistry. A study by Alsaedi et al. (2019) synthesized a novel series of pyrazolo[1,5-a]pyrimidine derivatives containing phenylsulfonyl moiety and evaluated their antimicrobial activities, revealing that some derivatives exhibited significant activity exceeding that of reference drugs (Alsaedi et al., 2019). Additionally, Vilchis-Reyes et al. (2010) synthesized 2-methylimidazo[1,2-a]pyridine- and quinoline-substituted 2-aminopyrimidine derivatives and assessed their cytotoxic and CDK inhibitor activities, providing insights into structure-activity relationships for the development of more effective and selective inhibitors (Vilchis-Reyes et al., 2010).